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Introduction

Nuclear Factor 110 (NF110), a member of the NF90 family of double-stranded RNA-binding

proteins (dsRBPs), plays a crucial role in the regulation of gene expression.[1][2] As a C-

terminally extended isoform of the NF90 protein, NF110 is predominantly found in the nucleus

and is tightly associated with chromatin.[1][2] Its function is intrinsically linked to its ability to

bind structured RNA molecules, thereby influencing various cellular processes. RNA

Immunoprecipitation (RIP) is a powerful antibody-based technique used to isolate an RNA-

binding protein (RBP) in complex with its interacting RNAs. This allows for the identification and

quantification of the RNA targets of a specific RBP, providing valuable insights into its

regulatory networks. These application notes provide a detailed protocol for performing a RIP

assay using an antibody targeting NF110, followed by high-throughput sequencing (RIP-seq) to

identify its RNA interactome.

Signaling Pathways and Functional Relationships
NF110 is involved in multiple steps of gene expression, from transcription to post-

transcriptional modifications. Its interaction with RNA is a key aspect of its function. The

following diagram illustrates the central role of NF110 in binding to RNA and influencing

downstream cellular processes.
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NF110 Functional Interaction Pathway
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NF110 RIP-seq Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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